Cas no 81402-20-2 (indane-2-carboxy-2-acetic acid)

• Product name: indane-2-carboxy-2-acetic acid
• CAS No: 81402-20-2
• MF: C₁₂H₁₂O₄
• MW: 220.221
• CID: 2361482
• PubChem ID: 154728260

indane-2-carboxy-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• indane-2-carboxy-2-acetic acid
• 81402-20-2
• 2-(2,3-Dihydro-1H-inden-2-yl)malonic acid

• Inchi： InChI=1S/C12H12O4/c13-11(14)10(12(15)16)9-5-7-3-1-2-4-8(7)6-9/h1-4,9-10H,5-6H2,(H,13,14)(H,15,16)
• InChI Key： CXGXTOXRRVYBIC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 220.07355886Da
• Monoisotopic Mass: 220.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6Ų